Cas no 163627-21-2 (Cyclohexanecarboxylic acid, 3-(diethoxyphosphinyl)-2-oxo-, ethyl ester)

• Product name: Cyclohexanecarboxylic acid, 3-(diethoxyphosphinyl)-2-oxo-, ethyl ester
• CAS No: 163627-21-2
• MF: C₁₃H₂₃O₆P
• MW: 306.291885614395
• CID: 1343079

Cyclohexanecarboxylic acid, 3-(diethoxyphosphinyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(diethoxyphosphinyl)-2-oxo-, ethyl ester

• Inchi： 1S/C13H23O6P/c1-4-17-13(15)10-8-7-9-11(12(10)14)20(16,18-5-2)19-6-3/h10-11H,4-9H2,1-3H3
• InChI Key： GDDVVDSCXVKXIG-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCCC(P(OCC)(OCC)=O)C1=O

Computed Properties

• Exact Mass: 306.12329

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 409.1±45.0 °C(Predicted)
• PSA: 78.9
• pka: 10.92±0.40(Predicted)